Cas no 57006-69-6 (2,4-Hexadien-1-ol, acetate, (2E,4E)-)

2,4-Hexadien-1-ol, acetate, (2E,4E)- structure
57006-69-6 structure
Product Name:2,4-Hexadien-1-ol, acetate, (2E,4E)-
CAS No:57006-69-6
MF:C8H12O2
MW:140.179682731628
CID:346949
PubChem ID:5363491
Update Time:2025-04-19

2,4-Hexadien-1-ol, acetate, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadien-1-ol, acetate, (2E,4E)-
    • SCHEMBL15978101
    • SCHEMBL1302475
    • 2,4-Hexadienylester kyseliny octove
    • (2E,4E)-2,4-hexadien-1-ol 1-acetate
    • (2E,4E)-hexa-2,4-dien-1-yl acetate
    • CHEBI:194509
    • Acetic acid(2E,4E)-2,4-hexadienyl ester
    • 2,4-Hexadienyl acetate
    • (E,E)-sorbyl acetate
    • FEMA no. 4132
    • BAA51617
    • 1516-17-2
    • (2E,4E)-2,4-hexadien-1-yl acetate
    • A809197
    • 2,4-Hexadienylester kyseliny octove [Czech]
    • BS-52946
    • 1-acetoxy-(E,E)-2,4-hexadiene
    • CS-W016457
    • ACETIC ACID, 2,4-HEXADIENYL ESTER
    • trans,trans-2,4-Hexadienyl acetate, 97%
    • 57006-69-6
    • NS00012534
    • trans,trans-2,4-Hexadienyl acetate
    • 2,4-Hexadien-1-ol, acetate
    • (E,E)-2,4-Hexadienyl acetate
    • Sorbyl acetate
    • Hexa-2,4-dien-1-yl acetate
    • J-500788
    • EINECS 216-163-8
    • Hexa-2,4-dienyl acetate
    • 2,4-HEXADIENYL ACETATE [FHFI]
    • AI3-32962
    • Hexa-2,4-dienyl A
    • SCHEMBL1302474
    • LMFA07010180
    • Acetic acid, 2,4-hexadien-1-ol ester
    • [(2E,4E)-hexa-2,4-dienyl] acetate
    • (2E,4E)-2,4-Hexadienyl acetate #
    • (2E,4E)-2,4-Hexadienyl acetate
    • CHEBI:191490
    • Q27261148
    • (2E,4E)-hexa-2,4-dienyl acetate
    • UNII-5416SJ1T8T
    • 2E,4E-Hexadienyl acetate
    • DTXSID701283446
    • 2,4-Hexadien-1-ol, 1-acetate
    • Acetic acid (2E,4E)-2,4-hexadienyl ester
    • 5416SJ1T8T
    • (E,E)-2,4-hexadien-1-ol acetate
    • AKOS025294573
    • trans,trans-Hexa-2,4-dienyl acetate
    • MDL: MFCD00036521
    • Inchi: 1S/C8H12O2/c1-3-4-5-6-7-10-8(2)9/h3-6H,7H2,1-2H3/b4-3+,6-5+
    • InChI Key: PXVKYPFROMBALG-VNKDHWASSA-N
    • SMILES: O(C(C)=O)C/C=C/C=C/C

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd